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Chemical Profile and Synthetic Routes

The compound 1,5-Pentanedione, 2,4-dibromo-1,5-diphenyl- (CAS No. 56568-43-5) has the molecular

formula C₁₇H₁₄Br₂O₂ and a molecular weight of 410.105 g/mol [1]. Its canonical SMILES is

C1=CC=C(C=C1)C(=O)C(CC(C(=O)C2=CC=CC=C2)Br)Br [1].

The table below summarizes the general synthetic routes identified for this compound from the literature [1]:

Method Reagents/Conditions Notes

1 Bromine; in tetrachloromethane; at 60 °C -

2 Chloroform; bromine; higher-melting form -

3 Chloroform; bromine; lower-melting form -

Potential in Cross-Coupling Chemistry

While direct examples are unavailable, insights from related chemistry suggest potential applications. The

two bromine atoms on the 2,4-positions make it a potential di-electrophile, suitable for sequential or double
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cross-coupling reactions to create complex molecular architectures [1].

This reactivity could be analogous to other dihalogenated systems used in synthesis. For instance, 2,5-

dibromothiophene is used in palladium-catalyzed direct (di)heteroarylation to construct conjugated

materials [2]. Similarly, copper-catalyzed asymmetric coupling reactions are powerful tools for forming

C–C and carbon–heteroatom bonds, often used in the synthesis of natural products and chiral ligands [3].

The following diagram outlines a general workflow for utilizing a di-electrophilic compound like 1,5-

Dibromo-2,4-pentanedione in a synthetic campaign.

Synthetic Workflow for Di-electrophilic Substrate

1,5-Dibromo-2,4-pentanedione
(Di-electrophile)

Step 1: Selective Mono-coupling
Control conditions (e.g., temp, equiv. of partner)

to react one bromo site

Step 2: Second Coupling
Different conditions/partner
on the remaining bromo site

Complex Functionalized Molecule
(Potential intermediate for

pharmaceuticals or materials)
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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